Cas no 89942-94-9 (2-(Mercaptomethyl)benzonitrile)

• Product Name: 2-(Mercaptomethyl)benzonitrile
• CAS No: 89942-94-9
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 2176114
• PubChem ID: 21423035
• Update Time: 2024-03-01

2-(Mercaptomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Mercaptomethyl)benzonitrile
• AM101537

• Inchi： 1S/C8H7NS/c9-5-7-3-1-2-4-8(7)6-10/h1-4,10H,6H2
• InChI Key： IRKPXPVHTHIURA-UHFFFAOYSA-N
• SMILES： SCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 149.02992040g/mol
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles